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Compound of Interest

Compound Name: Metabutoxycaine

Cat. No.: B1203249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabutoxycaine, commercially known as Primacaine, is a local anesthetic of the ester type,

utilized in dental procedures to provide localized pain relief.[1][2][3] This document provides an

overview of its known characteristics and outlines detailed protocols for its potential evaluation

in dental research applications. Due to the limited publicly available research data specifically

on Metabutoxycaine, the experimental protocols provided are based on established

methodologies for the evaluation of dental local anesthetics. These protocols serve as a

comprehensive guide for researchers aiming to investigate the pharmacodynamics,

pharmacokinetics, and clinical efficacy of Metabutoxycaine or similar compounds.

Chemical and Physical Properties of
Metabutoxycaine
A summary of the known chemical and physical properties of Metabutoxycaine is presented in

Table 1. This information is crucial for the preparation of solutions and for understanding the

compound's basic characteristics.
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Property Value Reference

IUPAC Name
2-(diethylamino)ethyl 3-amino-

2-butoxybenzoate
[1][4]

Synonyms

Primacaine, 2'-

diethylaminoethyl 3-amino-2-

butoxybenzoate hydrochloride

CAS Number 3624-87-1

Molecular Formula C17H28N2O3

Molecular Weight 308.42 g/mol

Type Ester Local Anesthetic

Mechanism of Action: Signaling Pathway
Local anesthetics like Metabutoxycaine exert their effects by blocking nerve impulse

transmission. The primary mechanism of action is the blockade of voltage-gated sodium

channels (VGSCs) within the neuronal cell membrane. By binding to a specific site within the

sodium channel, local anesthetics prevent the influx of sodium ions, which is a critical step for

the depolarization of the nerve membrane and the propagation of action potentials. This

inhibition of nerve depolarization prevents the pain signal from reaching the central nervous

system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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